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Compound of Interest

Compound Name:
2-Fluoro-4-

(methylsulfonyl)benzaldehyde

Cat. No.: B581409 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-4-(methylsulfonyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 2-Fluoro-4-(methylsulfonyl)benzaldehyde (CAS No. 1197193-11-5). Adherence

to these procedures is essential for ensuring laboratory safety and maintaining a secure

research environment.

Hazard Identification and Safety Data
2-Fluoro-4-(methylsulfonyl)benzaldehyde is a compound that requires careful handling due

to its potential health hazards. The primary routes of exposure are inhalation, skin contact, and

eye contact. The compound is classified with the following hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]
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Hazard

Classification
GHS Pictogram Signal Word

Hazard

Statements

Precautionary

Statements

Acute Toxicity,

Oral (Category 4)
GHS07 Warning

H302: Harmful if

swallowed.

P264, P270,

P301+P312,

P330, P501

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes

skin irritation.

P264, P280,

P302+P352,

P321,

P332+P313,

P362

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes

serious eye

irritation.

P264, P280,

P305+P351+P33

8, P337+P313

Specific target

organ toxicity —

Single exposure

(Category 3),

Respiratory

system

GHS07 Warning

H335: May

cause respiratory

irritation.

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted to determine the appropriate level

of PPE.[3] The following are the minimum recommended PPE for handling 2-Fluoro-4-
(methylsulfonyl)benzaldehyde:
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PPE Category Specific Requirements

Eye and Face Protection

Chemical splash goggles or safety glasses that

meet ANSI Z.87.1 standards. A face shield

should be worn over safety glasses when there

is a risk of splashing.[4]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) are required.[5][6] Disposable nitrile

gloves are suitable for incidental contact but

should be changed immediately upon

contamination.[3] For prolonged or direct

contact, heavier-duty gloves may be necessary.

Always inspect gloves for tears or degradation

before use.[7]

Body Protection

A laboratory coat must be worn and buttoned to

cover as much skin as possible.[4][8] Long

pants and closed-toe shoes are mandatory.[8]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation of dust or vapors.[1] If

engineering controls are insufficient, a NIOSH-

approved respirator may be required.[4]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Read and understand the Safety Data Sheet (SDS) for 2-Fluoro-4-
(methylsulfonyl)benzaldehyde before starting any work.[5]

Ensure that a safety shower and eyewash station are readily accessible.[9]

Prepare all necessary equipment and reagents in a designated and properly ventilated

area, such as a chemical fume hood.[5]

Don the appropriate PPE as outlined in the table above.[6]
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Handling:

Avoid generating dust.[9]

Weigh and transfer the solid compound carefully to prevent spillage.

Keep the container tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory.[1][7]

Wash hands thoroughly after handling the compound, even if gloves were worn.[1][5]

In Case of a Spill:

Evacuate the immediate area if necessary.[5]

Wearing appropriate PPE, absorb the spilled material with an inert absorbent such as

sand or vermiculite.[1]

Collect the absorbed material into a suitable, labeled container for disposal.[9][10]

Clean the spill area thoroughly.

Disposal Plan
All waste containing 2-Fluoro-4-(methylsulfonyl)benzaldehyde must be treated as hazardous

waste.

Waste Collection:

Collect all solid waste, including contaminated gloves, absorbent materials, and empty

containers, in a clearly labeled, sealed container.[6]

Do not mix with other waste streams unless compatibility is known.

Disposal:
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Dispose of the hazardous waste through a licensed waste disposal company.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling
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Safe Handling Workflow for 2-Fluoro-4-(methylsulfonyl)benzaldehyde
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Caption: Workflow for handling 2-Fluoro-4-(methylsulfonyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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